2-(5-Hydroxy-2-methoxyphenyl)-2-methylpropane-1,3-diol
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Description
2-(5-Hydroxy-2-methoxyphenyl)-2-methylpropane-1,3-diol is a chemical compound with the molecular formula C₁₂H₁₈O₄
Synthetic Routes and Reaction Conditions:
Suzuki-Miyaura Coupling: This method involves the cross-coupling of boronic acids with halides in the presence of a palladium catalyst. The reaction conditions are typically mild and functional group tolerant.
Industrial Production Methods:
Batch Production: In industrial settings, the compound is often produced in batches using large reactors to ensure consistency and quality.
Continuous Flow Synthesis: Some manufacturers may employ continuous flow synthesis to streamline production and improve efficiency.
Types of Reactions:
Oxidation: The compound can undergo oxidation reactions to form various oxidized derivatives.
Reduction: Reduction reactions can be used to convert the compound into its reduced forms.
Substitution: Substitution reactions can introduce different functional groups into the compound's structure.
Common Reagents and Conditions:
Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and hydrogen peroxide (H₂O₂).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) are often used.
Substitution: Various halogenating agents like bromine (Br₂) and iodine (I₂) can be employed.
Major Products Formed:
Oxidation Products: Hydroxylation and methoxylation products.
Reduction Products: Reduced phenolic compounds.
Substitution Products: Halogenated derivatives.
Properties
Molecular Formula |
C11H16O4 |
|---|---|
Molecular Weight |
212.24 g/mol |
IUPAC Name |
2-(5-hydroxy-2-methoxyphenyl)-2-methylpropane-1,3-diol |
InChI |
InChI=1S/C11H16O4/c1-11(6-12,7-13)9-5-8(14)3-4-10(9)15-2/h3-5,12-14H,6-7H2,1-2H3 |
InChI Key |
HPXFNDFTWXSWKT-UHFFFAOYSA-N |
Canonical SMILES |
CC(CO)(CO)C1=C(C=CC(=C1)O)OC |
Origin of Product |
United States |
Scientific Research Applications
Chemistry: The compound is used as a building block in organic synthesis, particularly in the development of new pharmaceuticals and agrochemicals. Biology: It serves as a probe in biological studies to understand enzyme mechanisms and metabolic pathways. Medicine: Industry: Utilized in the production of fragrances and flavoring agents due to its aromatic properties.
Mechanism of Action
The compound exerts its effects through various molecular targets and pathways:
Enzyme Inhibition: It may inhibit specific enzymes involved in inflammatory processes.
Antioxidant Activity: The hydroxyl and methoxy groups contribute to its antioxidant properties, neutralizing free radicals.
Binding to Receptors: It may interact with cellular receptors, modulating biological responses.
Comparison with Similar Compounds
Acetovanillone: A structurally similar compound with applications in fragrance and flavor industries.
2-Hydroxy-5-methoxyacetophenone: Another phenolic derivative with similar properties and uses.
Uniqueness: 2-(5-Hydroxy-2-methoxyphenyl)-2-methylpropane-1,3-diol stands out due to its specific structural features, which confer unique chemical and biological properties compared to its analogs.
This detailed overview provides a comprehensive understanding of 2-(5-Hydroxy-2-methoxyphenyl)-2-methylpropane-1,3-diol, highlighting its synthesis, reactions, applications, and mechanisms
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
